Cas no 1806021-65-7 (2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine
• CAS No: 1806021-65-7
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4885820
• Update Time: 2025-09-19

2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine

• Inchi： 1S/C7H6F2INO2/c1-13-3-2-4(12)11-6(5(3)10)7(8)9/h2,7H,1H3,(H,11,12)
• InChI Key： WQJVAVZNCPNEHD-UHFFFAOYSA-N
• SMILES： IC1C(=CC(NC=1C(F)F)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine

Introduction to 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine (CAS No. 1806021-65-7)

2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine, identified by its Chemical Abstracts Service number CAS No. 1806021-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, a hydroxy group, and a methoxy group, makes this molecule a versatile scaffold for synthetic chemists and biologists exploring novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the context of developing small-molecule inhibitors and activators for various biological targets. Recent advancements in medicinal chemistry have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. Such properties are critical for the development of effective pharmaceuticals that can be administered less frequently while maintaining therapeutic efficacy.

The iodo substituent in 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine serves as a valuable handle for further chemical modification via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental tools in modern synthetic organic chemistry, enabling the construction of complex molecular architectures from simpler precursors. The ability to introduce aryl or vinyl groups at the iodo-bearing position has been leveraged in the synthesis of novel heterocycles and biologically active compounds. For instance, recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to generate derivatives of this compound that exhibit potent activity against certain enzymes implicated in inflammatory diseases and cancer.

The hydroxy and methoxy functional groups contribute to the compound's solubility and interact with biological targets in distinct ways. Hydroxyl groups are known to participate in hydrogen bonding, which can be critical for binding affinity and specificity. In contrast, methoxy groups often serve as electron-withdrawing or -donating units, influencing the electronic properties of the molecule and its interactions with biological receptors. The combination of these two groups in 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine suggests potential applications in modulating enzyme activity or receptor binding through subtle adjustments to its electronic and steric environment.

Recent research has also explored the pharmacological potential of pyridine derivatives as scaffolds for drug discovery. Pyridine-based compounds are prevalent in approved drugs due to their favorable pharmacokinetic properties and ability to interact with a wide range of biological targets. For example, kinase inhibitors, which play a crucial role in cancer therapy, often incorporate pyridine moieties to achieve high selectivity and potency. The structural features of 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine, including its aromatic ring system and multiple substituents, make it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of such kinase inhibitors.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. Researchers have investigated its potential as a precursor for developing antimicrobial agents, given the increasing prevalence of drug-resistant pathogens worldwide. The unique combination of functional groups may enable the creation of molecules that disrupt essential bacterial processes while minimizing toxicity to host cells. Furthermore, preliminary studies suggest that derivatives of this compound could exhibit anti-inflammatory properties by modulating signaling pathways involved in immune responses.

The synthetic accessibility of 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine is another factor contributing to its significance in pharmaceutical research. Modern synthetic methodologies have made it possible to construct complex molecules efficiently, often starting from commercially available precursors like pyridine derivatives. The presence of an iodo group provides a convenient entry point for further functionalization via cross-coupling reactions, while the hydroxyl and methoxy groups offer additional handles for derivatization through etherification or esterification reactions. Such synthetic flexibility allows researchers to rapidly explore structure-activity relationships (SAR) and optimize lead compounds for clinical development.

Advances in computational chemistry have further enhanced the utility of this compound in drug discovery efforts. Molecular modeling techniques can predict how different structural modifications will affect binding affinity and selectivity against biological targets. By integrating experimental data with computational predictions, researchers can accelerate the design process and reduce reliance on trial-and-error approaches. The structural complexity of 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine, with its multiple functional groups interacting within a pyridine core, makes it an ideal candidate for such integrated approaches.

The role of this compound in interdisciplinary research is also noteworthy. Collaboration between organic chemists, medicinal biologists, and computational scientists has been instrumental in unlocking its full potential as a pharmacological tool. Such interdisciplinary efforts often lead to innovative strategies for drug development that might not emerge from single-discipline investigations alone. The study of 2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine exemplifies how combining expertise across different scientific domains can drive progress toward new therapeutic solutions.

In conclusion,2-(Difluoromethyl)-6-hydroxy-3-iodo-4-methoxypyridine (CAS No. 1806021-65-7) represents a promising scaffold for pharmaceutical innovation due to its unique structural features and synthetic versatility. Its applications span multiple therapeutic areas, including oncology, antimicrobial therapy, and anti-inflammatory treatments. With ongoing advancements in synthetic chemistry、computational modeling，and interdisciplinary collaboration，this compound is poised to play an increasingly important role in future drug discovery efforts.